Cas no 1807145-78-3 (3-Amino-6-bromopyridine-2-carbonitrile)

• Product Name: 3-Amino-6-bromopyridine-2-carbonitrile
• CAS No: 1807145-78-3
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• CID: 4618133
• Update Time: 2025-06-10

3-Amino-6-bromopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-bromopyridine-2-carbonitrile
• 3-Amino-6-bromopicolinonitrile

• Inchi： 1S/C6H4BrN3/c7-6-2-1-4(9)5(3-8)10-6/h1-2H,9H2
• InChI Key： DHCAVCFMNVWXMV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#N)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-6-bromopyridine-2-carbonitrile

Introduction to 3-Amino-6-bromopyridine-2-carbonitrile (CAS No. 1807145-78-3) and Its Applications in Modern Chemical Biology

3-Amino-6-bromopyridine-2-carbonitrile, identified by the chemical compound code CAS No. 1807145-78-3, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and utility in drug development. The structural features of 3-Amino-6-bromopyridine-2-carbonitrile, including its amino, bromo, and cyano substituents, make it a valuable intermediate in the synthesis of various bioactive molecules.

The amino group at the 3-position and the cyano group at the 2-position provide reactive sites for further functionalization, enabling the construction of complex molecular architectures. The bromo substituent at the 6-position serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon and carbon-nitrogen bonds, respectively. These attributes make 3-Amino-6-bromopyridine-2-carbonitrile a crucial building block in medicinal chemistry and synthetic organic chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The structural motif of 3-Amino-6-bromopyridine-2-carbonitrile has been explored in several drug discovery campaigns due to its ability to interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated its potential in designing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromo and cyano groups facilitate modifications that can fine-tune binding affinity and selectivity, making this compound a preferred scaffold for medicinal chemists.

One of the most compelling applications of 3-Amino-6-bromopyridine-2-carbonitrile is in the development of small-molecule probes for biochemical studies. Researchers have leveraged its reactivity to create tools that can modulate protein function or track molecular interactions in living cells. The ability to introduce fluorophores or other reporter groups via subsequent reactions allows for detailed investigation of biological pathways. This has been particularly useful in understanding signaling networks and drug mechanisms at a molecular level.

The pharmaceutical industry has also shown interest in 3-Amino-6-bromopyridine-2-carbonitrile for its role in generating novel antibiotics and antiviral agents. Pyridine derivatives are known to exhibit antimicrobial properties, and modifications to this core structure have led to compounds with enhanced efficacy against resistant strains of bacteria. The amino group can be further functionalized to introduce sulfonamide or carboxylic acid moieties, which are common pharmacophores in antimicrobial drugs.

Advances in computational chemistry have further accelerated the use of 3-Amino-6-bromopyridine-2-carbonitrile as a starting material. Molecular modeling studies predict its interaction with various biological targets, guiding rational drug design. These virtual screening approaches have been complemented by experimental validation, where synthetic derivatives are tested for biological activity. The combination of computational and experimental methods has streamlined the process of identifying promising candidates for further development.

The synthesis of 3-Amino-6-bromopyridine-2-carbonitrile itself is an area of active research, with reports describing efficient multi-step routes from readily available precursors. Catalytic methods have been particularly emphasized, as they offer higher yields and reduced environmental impact compared to traditional synthetic strategies. Such advancements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Looking ahead, the future prospects for 3-Amino-6-bromopyridine-2-carbonitrile are promising, with ongoing investigations exploring its potential in emerging fields such as gene editing and nanomedicine. Its structural adaptability makes it an attractive candidate for designing molecules that can interact with nucleic acids or nanoparticles used in targeted drug delivery systems. As research continues to uncover new biological functions and synthetic possibilities, this compound is poised to remain a cornerstone of innovation in chemical biology.